![molecular formula C8H14ClNO3 B1478136 2-Chloro-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)ethan-1-one CAS No. 2091244-48-1](/img/structure/B1478136.png)
2-Chloro-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)ethan-1-one
Overview
Description
2-Chloro-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)ethan-1-one is a useful research compound. Its molecular formula is C8H14ClNO3 and its molecular weight is 207.65 g/mol. The purity is usually 95%.
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Scientific Research Applications
Electrooptic Film Fabrication
Facchetti et al. (2006) explored the influence of pyrrole-pyridine-based dibranched chromophore architecture on covalent self-assembly, thin-film microstructure, and nonlinear optical response in electrooptic film fabrication. Their study underlines the importance of chromophore molecular architecture and film growth method on film microstructure and optical/electrooptic response. Facchetti, A., et al. (2006). Journal of the American Chemical Society.
Crystal and Molecular Structure Determination
Percino et al. (2006) conducted a study on 1,2-dimethoxy-1,2-di(pyridin-2-yl)-1,2-ethanediol, examining its crystal and molecular structure through X-ray diffraction. This research is relevant for understanding the structural aspects of similar compounds. Percino, M., et al. (2006). Journal of Chemical Crystallography.
Methoxychlor Derivatives Chemistry
Baarschers and Vukmanich (1986) investigated the chemistry of some methoxychlor derivatives. Their research provides insights into the preparation and properties of compounds structurally related to 2-Chloro-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)ethan-1-one. Baarschers, W. H., & Vukmanich, J. (1986). Canadian Journal of Chemistry.
Synthesis of Novel Imidazolidinyl Derivatives
Ünaleroğlu et al. (2002) described the synthesis of novel imidazolidinyl derivatives, which might offer insights into the synthesis and characterization of compounds similar to this compound. Ünaleroğlu, C., et al. (2002). Synthetic Communications.
Synthesis of Alkyl Pyrrole Carboxylates
Kesteleyn et al. (1999) reported on the synthesis of alkyl pyrrole carboxylates, providing a perspective on the synthesis methods that could be applicable to related compounds. Kesteleyn, B., et al. (1999). Tetrahedron.
Catalysis and Reaction Mechanisms
Colley et al. (2005) conducted detailed studies on the kinetics and mechanism of ethyl ethanoate synthesis over a Cu/Cr2O3 catalyst. Their findings could be relevant for understanding reaction mechanisms in the synthesis of similar compounds. Colley, S., et al. (2005). Journal of Catalysis.
Properties
IUPAC Name |
2-chloro-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14ClNO3/c1-2-13-7-5-10(4-6(7)11)8(12)3-9/h6-7,11H,2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYTMUZCSUAHONM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1CN(CC1O)C(=O)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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